N-[4-(1,3-benzothiazol-2-yl)phenyl]-N-methylcarbamic acid tert-butyl ester

• Molecular Formula: C19H20N2O2S
• Molecular Weight: 340.4 g/mol
• IUPAC Name: tert-butyl N-[4-(1,3-benzothiazol-2-yl)phenyl]-N-methylcarbamate
• InChI: InChI=1S/C19H20N2O2S/c1-19(2,3)23-18(22)21(4)14-11-9-13(10-12-14)17-20-15-7-5-6-8-16(15)24-17/h5-12H,1-4H3
• InChI Key: SRIFDKFDKKNYFZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(C)C1=CC=C(C=C1)C2=NC3=CC=CC=C3S2

Description

N-[4-(1,3-benzothiazol-2-yl)phenyl]-N-methylcarbamic acid tert-butyl ester is a carbamate ester.

Scientific Research Applications

Asymmetric Mannich Reaction

• Synthesis Application : This compound has been utilized in the synthesis of tert-butyl phenyl(phenylsulfonyl)methylcarbamate via asymmetric Mannich reaction, highlighting its role in chiral amino carbonyl compounds synthesis (Yang, Pan, & List, 2009).

Photophysical Dynamics

• Excited-State Intramolecular Proton-Transfer (ESIPT) Compounds : It has been used in the synthesis of novel 2-(2'-hydroxyphenyl)benzothiazole-based ESIPT compounds. These compounds exhibit aggregation-induced emission enhancement due to restricted intramolecular motion and easier intramolecular proton transfer in a solid state, a significant aspect in materials science (Qian et al., 2007).

Antimicrobial Activity

• Bioefficacy Test : The compound has been involved in the preparation of novel halogenated 4-[(substituted-benzothiazol-2-yl)-hydrazono]-2-(substituted phenyl)-5-methyl-2,4-dihydro-pyrazol-3-one, which showed antimicrobial activity, especially fungicidal activity against specific pathogens (Sareen et al., 2010).

Crystallographic Studies

• Structural Analysis : In the field of crystallography, the compound has been used to understand molecular conformations and interactions. Such studies are crucial for material science and pharmaceutical applications (Kant, Singh, & Agarwal, 2015).

Fuel Stabilization

• Fuel Additives : It has been used in the stabilization of diesel fuel, indicating its potential role in improving fuel quality and performance (Koshelev et al., 1996).